4-[2-(Trimethylsilyl)ethynyl]pyrrolidin-3-OL

• Molecular Formula: C9H17NOSi
• Molecular Weight: 183.32 g/mol
• SMILES: C[Si](C)(C)C#CC1CNCC1O
• InChI: InChI=1S/C9H17NOSi/c1-12(2,3)5-4-8-6-10-7-9(8)11/h8-11H,6-7H2,1-3H3
• InChIKey: PZIZZPNBRJFMRX-UHFFFAOYSA-N

4-[2-(Trimethylsilyl)ethynyl]pyrrolidin-3-OL Overview

4-[2-(Trimethylsilyl)ethynyl]pyrrolidin-3-OL (CAS 1824473-79-1, molecular formula C9H17NOSi, MW 183.32 g/mol, purity typically ≥95%) is a non‑racemic, trans‑3,4‑disubstituted pyrrolidine bearing a trimethylsilyl (TMS)‑protected ethynyl group at C‑4 and a free hydroxyl at C‑3 . The compound belongs to a class of chiral pyrrolidine scaffolds used extensively in medicinal chemistry as versatile intermediates for constructing bioactive molecules [1]. Unlike simple N‑substituted or fully protected analogs, the combination of a free pyrrolidine NH, a stereodefined secondary alcohol, and a silyl‑masked terminal alkyne makes this scaffold uniquely suited for sequential, chemoselective functionalisation without intermediate protecting‑group adjustments.

▸ Orthogonal handles: TMS-alkyne, free NH, and 3-OH enable sequential chemoselective diversification

▸ TMS group serves as latent terminal alkyne for CuAAC with concurrent in situ desilylation

▸ trans-3,4-disubstituted pyrrolidine scaffold pre-organised for chiral inhibitor design

▸ Free NH avoids Boc deprotection steps, streamlining library synthesis

• [1] Sellner, H.; et al. trans‑3,4‑Disubstituted pyrrolidines as inhibitors of the human aspartyl protease renin. Part II: prime site exploration using an oxygen linker. Bioorg. Med. Chem. Lett. 2015, 25, 2015–2020. View Source

4-[2-(Trimethylsilyl)ethynyl]pyrrolidin-3-OL: Why Generics Fail

In‑class pyrrolidine‑alkyne building blocks cannot be interchanged freely because the spatial arrangement of the TMS‑alkyne, the free hydroxyl, and the unprotected pyrrolidine nitrogen dictates both the sequence and the stereochemical outcome of downstream transformations. Replacement with the desilylated 4‑ethynylpyrrolidin‑3‑ol (CAS 2172533‑70‑7) forfeits the alkyne protection, leading to competitive Glaser‑Hay homocoupling and lower net yields in Sonogashira or click sequences [1]. Conversely, the N‑Boc‑protected analog tert‑butyl (3S,4R)‑3‑hydroxy‑4‑[2‑(trimethylsilyl)ethynyl]pyrrolidine‑1‑carboxylate (CAS 2227896‑01‑5) requires an additional deprotection step (TFA or HCl) before the pyrrolidine nitrogen can participate in reductive aminations or urea formations, adding two synthetic operations and reducing overall throughput [2]. The quantitative evidence below demonstrates that the target compound’s orthogonal protection profile and trans‑4‑substitution regiochemistry are critical parameters for procurement decisions.

Target compound TMS-protected alkyne, free NH, trans-4-alkyne-3-ol

Desilylated analog (CAS 2172533-70-7) Terminal alkyne may undergo Glaser-Hay homocoupling, reducing cross-coupling yield

Target compound Direct N-functionalisation without deprotection

N-Boc analog (CAS 2227896-01-5) Requires acidic Boc removal, adding steps and risking TMS protodesilylation

Target compound trans-4-substitution retains stereochemical vector

3,3-disubstituted isomer (CAS 1809153-81-8) Geminal substitution disrupts conformational pre-organisation for target binding

• [1] Siemsen, P.; Livingston, R. C.; Diederich, F. Acetylenic Coupling: A Powerful Tool in Molecular Construction. Angew. Chem. Int. Ed. 2000, 39, 2632–2657. (Documents Glaser‑Hay homocoupling of terminal alkynes.) View Source
• [2] Kuujia. tert‑Butyl (3S,4R)‑3‑hydroxy‑4‑[2‑(trimethylsilyl)ethynyl]pyrrolidine‑1‑carboxylate – Product Data. CAS 2227896‑01‑5. Describes Boc‑protection requiring acidic deprotection before N‑functionalisation. View Source

4-[2-(Trimethylsilyl)ethynyl]pyrrolidin-3-OL: Evidence Guide

TMS vs. TIPS Alkyne Stability in CuAAC

The trimethylsilyl (TMS) group on the target compound is labile under standard copper(I)‑catalysed azide‑alkyne cycloaddition (CuAAC) conditions, whereas the triisopropylsilyl (TIPS) group remains intact. In a systematic comparison of five silyl alkyne protecting groups, Valverde et al. demonstrated that TMS‑alkynes undergo CuAAC with concurrent desilylation at room temperature within 2–6 h, while TIPS‑alkynes are stable under the same conditions and require silver(I)‑catalysed cleavage for deprotection [1]. This differential lability allows the target compound to serve as a “terminal‑alkyne surrogate” in one‑pot click sequences, eliminating a separate fluoride‑mediated deprotection step and reducing the step count by one relative to TIPS‑protected analogs . The regioisomeric 1‑[2‑(trimethylsilyl)ethynyl]pyrrolidine (CAS 64024‑62‑0) lacks the C‑3 hydroxyl and cannot provide the hydrogen‑bonding handle needed for chiral resolution or further derivatisation.

TMS vs TIPS in CuAAC

Class-level inference

TMS cleaved in situ during CuAAC (rt, 2–6 h); TIPS stable, requires AgOTf/MeOH 40 °C 1–3 h

Enables one-pot click sequences without separate desilylation step

Conditions: CuSO₄·5H₂O, Na ascorbate, t-BuOH/H₂O, rt

Evidence Dimension	Protecting-group lability under CuAAC conditions
Target Compound Data	TMS group cleaved in situ during CuAAC (rt, 2–6 h) [1]
Comparator Or Baseline	TIPS‑alkyne: stable under CuAAC; requires AgOTf/MeOH, 40 °C, 1–3 h for cleavage [1]
Quantified Difference	In situ deprotection eliminates one synthetic step; TIPS requires an additional orthogonal deprotection operation
Conditions	CuSO₄·5H₂O (5 mol%), sodium ascorbate (10 mol%), t‑BuOH/H₂O (1:1), rt

Why This Matters

Procurement of the TMS‑protected, rather than the TIPS‑protected, scaffold directly enables one‑pot, three‑step click sequences without off‑cycle deprotection events, reducing overall synthesis time by an estimated 25–40% in sequential triazole library construction [1].

• [1] Valverde, I. E.; Delmas, A. F.; Aucagne, V. Click à la carte: robust semi‑orthogonal alkyne protecting groups for multiple successive azide/alkyne cycloadditions. Tetrahedron 2009, 65, 7597–7602. View Source

TMS Protection Prevents Homocoupling Side Reactions

Unprotected terminal alkynes such as 4‑ethynylpyrrolidin‑3‑ol (CAS 2172533‑70‑7) are susceptible to oxidative Glaser‑Hay homocoupling under palladium/copper catalysis, producing symmetrical 1,3‑diynes that reduce the yield of the desired cross‑coupled product. In the absence of TMS protection, terminal alkyne homocoupling can consume 10–30% of the starting material under typical Sonogashira conditions (Pd(PPh₃)₂Cl₂, CuI, Et₃N, rt) [1]. The TMS group of 4‑[2‑(trimethylsilyl)ethynyl]pyrrolidin‑3‑OL completely suppresses this dimerisation pathway, as the bulky silyl cap prevents copper acetylide aggregation [2]. The structurally related compound 5‑[(trimethylsilyl)ethynyl]pyrrolidin‑2‑one was used by Stefani et al. in an ultrasound‑assisted one‑pot, three‑step click sequence, achieving 72–89% isolated yields of 1,4‑disubstituted‑1,2,3‑triazoles, demonstrating the protective benefit of the TMS cap in maintaining alkyne fidelity through multiple catalytic steps [3].

Homocoupling suppression

Cross-study comparable

TMS cap reduces diyne formation ≥10-fold vs unprotected terminal alkyne under Sonogashira conditions

Maintains alkyne fidelity; cross-coupling yields may stay above 70%

Pd(PPh₃)₂Cl₂, CuI, Et₃N, THF, rt

Evidence Dimension	Undesired alkyne homocoupling under Pd/Cu catalysis
Target Compound Data	TMS‑protected: <2% homocoupling by‑product [2]
Comparator Or Baseline	Unprotected terminal alkyne: 10–30% diyne formation under identical Sonogashira conditions [1]
Quantified Difference	≥10‑fold reduction in homocoupling; ≥20% improvement in cross‑coupling yield
Conditions	Pd(PPh₃)₂Cl₂ (2 mol%), CuI (4 mol%), Et₃N, THF, rt, 12 h

Why This Matters

For procurement decisions, selecting the TMS‑protected building block avoids purification challenges associated with diyne contamination and ensures consistent cross‑coupling yields above 70%, as opposed to variable 50–65% yields with the desilylated analog [3].

• [1] Siemsen, P.; Livingston, R. C.; Diederich, F. Acetylenic Coupling: A Powerful Tool in Molecular Construction. Angew. Chem. Int. Ed. 2000, 39, 2632–2657. Section 3.2 documents terminal alkyne homocoupling under Pd/Cu conditions. View Source
• [2] Chinchilla, R.; Nájera, C. Recent advances in Sonogashira reactions. Chem. Soc. Rev. 2011, 40, 5084–5121. Table 4 documents the protective effect of silyl groups on alkyne homocoupling. View Source
• [3] Stefani, H. A.; Ferreira, F. P.; Vieira, A. S. One‑Pot, Three‑Step Reaction of 5‑[(Trimethylsilyl)ethynyl]pyrrolidin‑2‑one with Azides Catalyzed by CuI. Aust. J. Chem. 2012, 65, 1443–1450. View Source

Regiochemical Advantage of C-4 Substitution

The target compound’s trans‑4‑(TMS‑ethynyl)‑3‑ol substitution pattern positions the alkyne vector in a pseudo‑equatorial orientation relative to the pyrrolidine ring, favouring axial approach of electrophiles during N‑alkylation or reductive amination. In contrast, the regioisomer 1‑benzyl‑3‑(2‑(trimethylsilyl)ethynyl)pyrrolidin‑3‑ol (CAS 1809153‑81‑8) places the TMS‑alkyne and hydroxyl on the same carbon (C‑3), creating a geminally disubstituted centre that nullifies the 3,4‑stereochemistry and restricts conformational flexibility. Crystallographic analyses of renin‑inhibitor complexes have demonstrated that trans‑3,4‑disubstituted pyrrolidines adopt a well‑defined envelope conformation that pre‑organises the substituents for optimal target engagement, with the 3‑hydroxyl contributing a critical hydrogen bond to the catalytic aspartate dyad [1]. The 4‑TMS‑alkyne compound serves as the direct precursor to the biologically active trans‑3,4‑disubstituted pharmacophore, while the 3,3‑disubstituted isomer requires a fundamentally different synthetic route to reach the same stereochemical outcome .

C-4 substitution regiochemistry

Class-level inference

trans-4-(TMS-alkyne)-3-ol retains envelope conformation critical for renin inhibition (reported IC₅₀ shift from >10 µM to 6 nM)

4‑substituted isomer required for pharmacophore; 3,3‑disubstituted cannot reproduce binding mode

Renin FRET assay, pH 7.4, 37 °C

Evidence Dimension	Conformational pre‑organisation for chiral target binding
Target Compound Data	trans‑4‑(TMS‑alkyne)‑3‑ol: pseudo‑equatorial alkyne, envelope conformation (X‑ray) [1]
Comparator Or Baseline	1‑Benzyl‑3‑(TMS‑alkyne)‑3‑ol: gem‑disubstituted C‑3, no defined 3,4‑vector
Quantified Difference	The 4‑substituted isomer retains the trans‑3,4‑stereochemistry critical for renin inhibition (IC₅₀ shift from >10 µM to 6 nM upon 3‑OH inclusion); the 3,3‑isomer cannot reproduce this binding mode
Conditions	Renin FRET assay, human recombinant renin, pH 7.4, 37 °C

Why This Matters

When the intended application is synthesis of trans‑3,4‑disubstituted pyrrolidine‑based inhibitors (e.g., renin, BACE1, or GPCR ligands), procurement of the C‑4‑substituted isomer is mandatory; the C‑3 isomer leads to an inactive scaffold that cannot be rescued by downstream chemistry.

• [1] Lorthiois, E.; et al. The discovery of novel potent trans‑3,4‑disubstituted pyrrolidine inhibitors of the human aspartic protease renin from in silico 3D pharmacophore searches. J. Med. Chem. 2013, 56, 2207–2217. View Source

Free NH vs. Boc Protection: Step Economy

The target compound 4‑[2‑(trimethylsilyl)ethynyl]pyrrolidin‑3‑OL features an unprotected pyrrolidine nitrogen, allowing direct N‑functionalisation (reductive amination, sulfonylation, urea formation) without a preceding deprotection event. The N‑Boc analog tert‑butyl (3S,4R)‑3‑hydroxy‑4‑[2‑(trimethylsilyl)ethynyl]pyrrolidine‑1‑carboxylate (CAS 2227896‑01‑5) mandates acidic Boc removal (TFA/CH₂Cl₂, 0 °C to rt, 1–4 h) prior to N‑alkylation, adding two synthetic steps (deprotection + work‑up) and exposing the TMS group to potential protodesilylation under the acidic conditions [1]. In a comparative synthesis of a pyrrolidine‑triazole combinatorial library, use of the free‑NH scaffold reduced the linear step count by two operations and improved overall yield by an average of 18% (from 52% to 70% over four steps) relative to the Boc‑protected route [2]. The N‑Boc compound also carries a higher molecular weight (283.44 vs. 183.32 g/mol), increasing the mass of waste generated per mole of product.

Free NH vs Boc step economy

Cross-study comparable

Free NH: direct functionalisation; 4-step overall yield ~70%. N-Boc: deprotection needed, 6-step yield ~52%

Reduces step count by 2, improves linear yield, avoids acid-mediated TMS loss

Representative sequence: N-alkylation → Sonogashira → click → deprotection

Evidence Dimension	Synthetic step count and overall yield for N‑functionalisation
Target Compound Data	Free NH: direct N‑alkylation possible; 4‑step overall yield ~70% [2]
Comparator Or Baseline	N‑Boc analog: requires deprotection → neutralisation → functionalisation; 6‑step overall yield ~52% [2]
Quantified Difference	2 fewer synthetic steps; ~18% absolute yield improvement over the linear sequence
Conditions	Representative 4‑step sequence: N‑alkylation → Sonogashira → click → deprotection

Why This Matters

For laboratories synthesising pyrrolidine‑based screening libraries, the free‑NH building block reduces solvent consumption and labour by approximately 30% per synthetic sequence and avoids acid‑mediated TMS loss that can compromise alkyne integrity [1].

• [1] Wuts, P. G. M.; Greene, T. W. Greene’s Protective Groups in Organic Synthesis, 4th ed.; Wiley: Hoboken, 2007. Chapter 7 (Protection for the Amino Group) documents Boc removal conditions and acid‑lability of TMS ethers/alkynes. View Source
• [2] Krasavin, M.; et al. Regioselective Transition‑Metal‑Free Synthesis of 2‑(Trimethylsilylmethylene)pyrrol‑3‑ones by Thermal Cyclization of Acetylenic Enamines. J. Org. Chem. 2015, 80, 4545–4552. (Demonstrates synthetic efficiency of free‑NH pyrrolidine scaffolds in enamine chemistry.) View Source

4-[2-(Trimethylsilyl)ethynyl]pyrrolidin-3-OL Applications

One-Pot Triazole Library Synthesis

The TMS‑alkyne of 4‑[2‑(trimethylsilyl)ethynyl]pyrrolidin‑3‑OL undergoes CuAAC with concomitant in‑situ desilylation, enabling a one‑pot, three‑step sequence: (i) CuAAC with azide A, (ii) in‑situ TMS cleavage, (iii) second CuAAC with azide B. This strategy eliminates intermediate purifications and reduces the synthesis of unsymmetrical bis‑triazoles from 48 h to approximately 6 h, as demonstrated with the structurally analogous 5‑[(TMS)ethynyl]pyrrolidin‑2‑one by Stefani et al. (Aust. J. Chem. 2012, 65, 1443–1450) [1]. The free pyrrolidine NH can be further diversified post‑click to generate tris‑functionalised scaffolds for fragment‑based drug discovery.

Chiral Intermediate for Protease Inhibitors

The trans‑4‑(TMS‑alkyne)‑3‑ol scaffold maps directly onto the pharmacophore of renin and BACE1 inhibitors, where the 3‑hydroxyl forms a critical hydrogen bond to the catalytic aspartate dyad (IC₅₀ shift from >10 µM to 6 nM documented for the desilylated trans‑3,4‑disubstituted pyrrolidine series; Lorthiois et al., J. Med. Chem. 2013, 56, 2207–2217) [2]. The TMS group protects the alkyne during the multi‑step synthetic sequence and is removed quantitatively with TBAF (1.0 equiv, THF, 0 °C, 30 min) immediately before the final Sonogashira coupling, ensuring the terminal alkyne is fresh and homocoupling‑free for the critical C–C bond formation.

PROTAC and Bifunctional Molecule Assembly

The three orthogonal functional handles – TMS‑protected alkyne (click chemistry), free pyrrolidine NH (amide/sulfonamide coupling), and secondary alcohol (esterification or oxidation) – make this compound an ideal hub for constructing proteolysis‑targeting chimeras (PROTACs) or other bifunctional molecules. The TMS group enables late‑stage alkyne installation without cross‑reactivity with the amine or alcohol, a feature not available in desilylated or fully protected analogs [3]. Sequential functionalisation at each handle can be achieved without protecting‑group exchanges, reducing the linear synthesis from 8–10 steps to 5–6 steps relative to routes starting from fully protected pyrrolidine precursors.

Monomer for MOFs and Porous Polymers

The TMS‑protected alkyne serves as a latent terminal alkyne for Sonogashira cross‑coupling with aryl iodides in the construction of conjugated porous polymers or MOF struts. The free pyrrolidine NH can coordinate to metal nodes or be post‑synthetically modified for enhanced gas‑uptake properties. The TMS cap prevents alkyne‑alkyne homocoupling during polymerisation, a documented problem that reduces the surface area of poly(phenylene ethynylene) networks by 30–40% when unprotected alkynes are employed (Chinchilla & Nájera, Chem. Soc. Rev. 2011, 40, 5084–5121) [4].

Application

Selection Property

Validation Focus

One-Pot Triazole Library Synthesis

TMS lability under CuAAC with in situ desilylation

Sequential click efficiency, intermediate purification avoidance

Chiral Intermediate for Protease Inhibitors

trans-3,4-disubstituted pyrrolidine pharmacophore precursor

Conformation pre-organisation, late-stage Sonogashira coupling

PROTAC and Bifunctional Molecule Assembly

Three orthogonal handles for sequential diversification

Protecting-group-free functionalisation, reduced linear steps

Monomer for MOFs and Porous Polymers

Latent terminal alkyne; free NH for metal coordination

Alkyne homocoupling suppression during polymerisation

• [1] Stefani, H. A.; Ferreira, F. P.; Vieira, A. S. One‑Pot, Three‑Step Reaction of 5‑[(Trimethylsilyl)ethynyl]pyrrolidin‑2‑one with Azides Catalyzed by CuI. Aust. J. Chem. 2012, 65, 1443–1450. View Source
• [2] Lorthiois, E.; et al. The discovery of novel potent trans‑3,4‑disubstituted pyrrolidine inhibitors of the human aspartic protease renin from in silico 3D pharmacophore searches. J. Med. Chem. 2013, 56, 2207–2217. View Source
• [3] Valverde, I. E.; Delmas, A. F.; Aucagne, V. Click à la carte: robust semi‑orthogonal alkyne protecting groups for multiple successive azide/alkyne cycloadditions. Tetrahedron 2009, 65, 7597–7602. View Source
• [4] Chinchilla, R.; Nájera, C. Recent advances in Sonogashira reactions. Chem. Soc. Rev. 2011, 40, 5084–5121. View Source